Cas no 2138094-16-1 (4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one
• CAS No: 2138094-16-1
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6160897
• PubChem ID: 165842185
• Update Time: 2025-10-30

4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138094-16-1
• EN300-1158902
• 4,4-dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one
• 4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one

• Inchi： 1S/C13H23NO/c1-10-5-7-14(9-10)12-8-11(15)4-6-13(12,2)3/h10,12H,4-9H2,1-3H3
• InChI Key： GZKMITRLQSJRRX-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)N1CCC(C)C1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one

Introduction to 4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one (CAS No. 2138094-16-1)

4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. With the CAS number 2138094-16-1, this compound represents a fascinating molecule that combines a cyclohexanone core with functional groups that may contribute to its pharmacological properties. The presence of both methyl and pyrrolidinyl substituents suggests a complex interplay of steric and electronic effects, which could influence its interactions with biological targets.

The compound’s structure, characterized by a rigid cyclohexane ring substituted at the 3-position with a 3-methylpyrrolidin-1-yl moiety and two methyl groups at the 4-position, positions it as a candidate for further exploration in drug discovery. The pyrrolidinyl group, in particular, is known to be a common pharmacophore in many bioactive molecules, often contributing to binding affinity and selectivity. This makes 4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in molecules that incorporate heterocyclic structures due to their ability to modulate biological pathways effectively. The cyclohexanone core provides stability while the pyrrolidinyl group introduces flexibility and potential for further derivatization. Such structural features are often exploited in the design of small-molecule inhibitors and agonists targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. The pyrrolidinyl group has been extensively studied for its role in modulating neurotransmitter systems, particularly in conditions such as depression, anxiety, and neurodegenerative diseases. The cyclohexanone moiety may enhance solubility and bioavailability, making it an attractive candidate for oral administration. Preliminary studies suggest that derivatives of this compound could exhibit inhibitory effects on certain enzymes or receptors involved in these conditions.

The synthesis of 4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the cyclohexanone ring followed by functionalization at the 3-position with the pyrrolidinyl group. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding interactions of 4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one with potential biological targets. These studies can help predict binding affinities and identify key residues involved in interactions, guiding medicinal chemists in designing more effective analogs. Additionally, virtual screening techniques have been employed to identify novel drug candidates based on structural similarity to known bioactive compounds.

The pharmacokinetic properties of this compound are also of great interest. Factors such as metabolic stability, distribution, excretion, and toxicity (ADMET) must be carefully evaluated to determine its suitability for therapeutic use. In vitro assays can provide initial data on these properties, followed by preclinical studies in animal models to assess efficacy and safety profiles.

Recent research has highlighted the importance of structure-based drug design in accelerating the discovery of new therapeutic agents. By leveraging computational tools alongside traditional synthetic approaches, researchers can rapidly explore chemical space and identify promising candidates for further development. 4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one exemplifies how combining structural innovation with modern drug discovery techniques can lead to breakthroughs in medicine.

The potential applications of this compound extend beyond neurological disorders. Its unique structural motifs may also make it useful in treating inflammatory diseases or cancer by targeting specific signaling pathways. For instance, modifications to the pyrrolidinyl group could enhance interactions with certain kinases or transcription factors implicated in these conditions.

In conclusion,4,4-Dimethyl-3-(3-methylpyrrolidin-1-yl)cyclohexan-1-one (CAS No. 2138094-16-1) represents a structurally intriguing molecule with significant pharmaceutical potential. Its combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological and other diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,this compound is poised to play an important role in advancing medical science.